4-(benzoylamino)-N-(3-methoxyphenyl)benzamide

• IUPAC Name: 4-benzamido-N-(3-methoxyphenyl)benzamide
• InChI: InChI=1S/C21H18N2O3/c1-26-19-9-5-8-18(14-19)23-21(25)16-10-12-17(13-11-16)22-20(24)15-6-3-2-4-7-15/h2-14H,1H3,(H,22,24)(H,23,25)
• InChI Key: IQGQSLPRQVUITH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

4-(benzoylamino)-N-(3-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C21H18N2O3 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.13174244 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

4-(benzoylamino)-N-(3-methoxyphenyl)benzamide and its derivatives have been explored for various applications in the realm of synthetic chemistry and material science. One study presents a method for the N-protection of amidinonaphthol, demonstrating the utility of 4-methoxybenzyl-4-nitrophenylcarbonate for the multiparallel solution phase synthesis of substituted benzamidines, highlighting its application in creating complex chemical libraries for further research and development (Bailey et al., 1999).

Biological Activity and Pharmaceutical Potential

Research has also delved into the design and synthesis of benzamide derivatives for their potential pharmacological benefits. A significant focus has been on developing compounds with favorable profiles for treating gastrointestinal motility disorders and exploring their serotonin 4 (5-HT(4)) receptor agonist activity. Such studies aim at improving oral bioavailability and intestinal absorption rates to enhance therapeutic efficacy (Sonda et al., 2003).

Novel Therapeutic Avenues

Innovative approaches include the exploration of benzamide derivatives for their selectivity in inhibiting specific enzymes or receptors, such as histone deacetylase, with potential implications for treating neurodegenerative diseases like Alzheimer's. Compounds demonstrating selective inhibition and neuroprotective activity could pave the way for new treatments aimed at reducing neurodegeneration and improving cognitive functions (Lee et al., 2018).

Material Science and Antioxidant Activity

The chemical structure and properties of benzamide derivatives also find relevance in material science, with studies exploring their antioxidant properties through experimental and computational methods. Such research underscores the potential of these compounds in various applications, including their role as antioxidants (Demir et al., 2015).